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Compound of Interest

Compound Name: Quinoline-4-boronic acid

CAS No.: 371764-64-6

Cat. No.: B050179

Get Quote

This guide provides an in-depth exploration of quinoline-4-boronic acid, a versatile building

block in modern organic synthesis and medicinal chemistry. We will delve into its fundamental

properties, synthesis, and key applications, with a particular focus on its role in drug discovery

as a precursor to potent kinase inhibitors. This document is intended for researchers, scientists,

and professionals in drug development seeking a comprehensive understanding of this

important chemical entity.

Core Compound Identification and Properties
Quinoline-4-boronic acid is a heterocyclic aromatic compound containing a quinoline nucleus

substituted with a boronic acid functional group at the 4-position.

CAS Number: 371764-64-6[1][2]

Molecular Formula: C₉H₈BNO₂[1][2]

Molecular Weight: 172.98 g/mol [1][2]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b050179#bc-rfq
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/B1420533
https://www.scbt.com/p/quinoline-4-boronic-acid-371764-64-6
https://www.benchchem.com/product/B1420533
https://www.scbt.com/p/quinoline-4-boronic-acid-371764-64-6
https://www.benchchem.com/product/B1420533
https://www.scbt.com/p/quinoline-4-boronic-acid-371764-64-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physicochemical properties of quinoline-4-boronic acid is

crucial for its effective use in synthesis and for predicting its behavior in biological systems.

Property Value Source

Physical Form White solid/powder [3]

Melting Point

144.0°C to 145.0°C (for the

related quinoline-6-boronic

acid)

[4]

Boiling Point 400.3 ± 37.0 °C (Predicted) [3]

Density 1.28 g/cm³ (Predicted) [3]

pKa 3.70 ± 0.30 (Predicted) [3]

Solubility

Sparingly soluble in cold water,

dissolves readily in hot water

and most organic solvents.[5]

Phenylboronic acids, in

general, exhibit high solubility

in ethers and ketones,

moderate solubility in

chloroform, and very low

solubility in hydrocarbons.[6][7]

Note: Some of the physicochemical data, particularly for quinoline-4-boronic acid itself, are

predicted. Experimental data for closely related analogs are provided for reference.

Researchers should verify these properties for their specific applications.

Stability and Storage
Arylboronic acids can be unstable under certain conditions, prone to protodeboronation,

especially in aqueous basic solutions.[8] For long-term storage, it is recommended to keep

quinoline-4-boronic acid in an inert atmosphere and store it in a freezer at -20°C.[3]
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The synthesis of quinoline-4-boronic acid is most commonly achieved through a palladium-

catalyzed Miyaura borylation of a suitable quinoline precursor, followed by hydrolysis of the

resulting boronate ester.

Synthetic Strategy Overview
The primary route involves the reaction of 4-chloroquinoline with a diboron reagent, such as

bis(pinacolato)diboron (B₂pin₂), in the presence of a palladium catalyst and a base. This yields

the pinacol ester of quinoline-4-boronic acid, which is a stable and easily purifiable

intermediate.[9] Subsequent hydrolysis of the pinacol ester affords the desired quinoline-4-
boronic acid.
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Pd Catalyst & Base
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Caption: Synthesis of Quinoline-4-boronic acid.

Detailed Experimental Protocol: Two-Step Synthesis
from 4-Chloroquinoline
Step 1: Synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (Pinacol Ester)

This protocol is adapted from a general procedure for the Miyaura borylation of aryl halides.[9]

Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),

add 4-chloroquinoline (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (1.5

eq).
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Solvent and Catalyst Addition: Add anhydrous 1,4-dioxane as the solvent. To this

suspension, add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

(0.03 eq) and 1,1'-bis(diphenylphosphino)ferrocene (dppf) (0.03 eq).

Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor

the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature and filter it through a pad of Celite. Concentrate the filtrate under reduced

pressure. The crude product can be purified by column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent to yield the desired pinacol ester.

Step 2: Hydrolysis to Quinoline-4-boronic acid

Hydrolysis: Dissolve the purified quinoline-4-boronic acid pinacol ester in a mixture of

tetrahydrofuran (THF) and 1 M aqueous hydrochloric acid (HCl).

Reaction Conditions: Stir the mixture at room temperature for 2-4 hours.

Isolation: After the hydrolysis is complete, extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain quinoline-4-boronic acid.

Applications in Organic Synthesis and Drug
Discovery
Quinoline-4-boronic acid is a valuable reagent in organic synthesis, primarily utilized in

palladium-catalyzed cross-coupling reactions to form carbon-carbon and carbon-heteroatom

bonds. Its application is particularly significant in the synthesis of biologically active molecules.

Suzuki-Miyaura Cross-Coupling Reactions
The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the

formation of biaryl and heteroaryl structures.[10] Quinoline-4-boronic acid serves as an

excellent coupling partner in these reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.researchgate.net/publication/320702903_Suzuki_Miyaura_Cross-Coupling_Reactions_of_4-Chloro_Quinoline_Derivatives_and_Studying_of_Biological_Activity_for_some_of_Them
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quinoline-4-boronic acid

Coupled Product

Suzuki-Miyaura Coupling

Aryl/Heteroaryl Halide

Pd Catalyst & Base

Click to download full resolution via product page

Caption: Suzuki-Miyaura Cross-Coupling Reaction.

Detailed Experimental Protocol: A Representative Suzuki-Miyaura Coupling

This protocol is a general procedure and may require optimization for specific substrates.

Reaction Setup: In a reaction vessel, combine quinoline-4-boronic acid (1.2 eq), the aryl or

heteroaryl halide (1.0 eq), and a base such as potassium carbonate (K₂CO₃) or cesium

carbonate (Cs₂CO₃) (2.0-3.0 eq).

Solvent and Catalyst: Add a suitable solvent system, often a mixture of an organic solvent

(e.g., 1,4-dioxane, toluene, or DMF) and water. Degas the mixture by bubbling with an inert

gas for 15-30 minutes.

Catalyst Addition: Add a palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0)

(Pd(PPh₃)₄) or Pd(dppf)Cl₂, to the reaction mixture.

Reaction Conditions: Heat the reaction to 80-120 °C and monitor its progress.

Work-up and Purification: Upon completion, cool the reaction, dilute with water, and extract

with an organic solvent. The combined organic layers are then washed, dried, and

concentrated. The crude product is purified by an appropriate method, such as

recrystallization or column chromatography.

Role in the Synthesis of Kinase Inhibitors

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body-img#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quinoline-containing compounds are prevalent in medicinal chemistry due to their wide range

of biological activities. Quinoline-4-boronic acid is a key intermediate in the synthesis of

inhibitors for several important kinases, including Homeodomain-Interacting Protein Kinase 2

(HIPK2) and Receptor-Interacting Protein Kinase 2 (RIPK2).

HIPK2 is a serine/threonine kinase that plays a crucial role in cell proliferation, apoptosis, and

developmental processes.[11] Dysregulation of HIPK2 is implicated in various diseases,

including cancer and fibrosis.[12] Boron-containing quinoline derivatives have emerged as

potential HIPK2 inhibitors.[13]

HIPK2 Signaling Pathway Overview:

HIPK2 is a key regulator of the p53 tumor suppressor pathway. Upon DNA damage, HIPK2

phosphorylates p53 at Ser46, leading to the activation of pro-apoptotic genes.[14] HIPK2 also

influences other signaling pathways, including Wnt/β-catenin and TGF-β.[12][15]
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Caption: Simplified RIPK2-NF-κB Signaling Pathway.
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Safety and Handling
Quinoline-4-boronic acid should be handled with appropriate safety precautions in a

laboratory setting.

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye

protection/face protection.

First Aid: In case of contact with eyes, rinse immediately with plenty of water. If inhaled,

remove to fresh air. If on skin, wash with plenty of soap and water.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

Conclusion
Quinoline-4-boronic acid is a highly valuable and versatile building block for organic chemists

and medicinal chemists. Its utility in constructing complex molecular architectures through

reactions like the Suzuki-Miyaura coupling, combined with the significant biological activities of

the resulting quinoline derivatives, underscores its importance in modern drug discovery and

materials science. A thorough understanding of its properties, synthesis, and reactivity is key to

unlocking its full potential in the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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